N-(2-(5-acetylthiophen-2-yl)ethyl)-3-chlorobenzamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-3-chlorobenzamide
• InChI: InChI=1S/C15H14ClNO2S/c1-10(18)14-6-5-13(20-14)7-8-17-15(19)11-3-2-4-12(16)9-11/h2-6,9H,7-8H2,1H3,(H,17,19)
• InChI Key: DWWQTLJLHYSWCP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H14ClNO2S
• Molecular Weight: 307.8 g/mol

Description

“N-(2-(5-acetylthiophen-2-yl)ethyl)-3-chlorobenzamide” is a complex chemical compound. It is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications.

Molecular Structure Analysis

The molecular structure of thiophene derivatives is confirmed by Fourier-transform infrared spectroscopy (FTIR), mass spectrometry (MS), and proton nuclear magnetic resonance (^1H-NMR). These techniques provide detailed information about the molecular structure and the nature of the chemical bonds in the compound.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of scientific research involving N-(2-(5-acetylthiophen-2-yl)ethyl)-3-chlorobenzamide relates to the synthesis of thiophene derivatives with potential antimicrobial properties. A study demonstrated an efficient one-pot, three-component method for preparing tetra-substituted thiophene derivatives. These compounds were evaluated for antimicrobial activity, showing the utility of thiophene cores in developing new antimicrobial agents. This approach underscores the relevance of this compound derivatives in synthesizing compounds with potential application in combating microbial infections (Sable, Ganguly, & Chaudhari, 2014).

Antibacterial and Antifungal Agents

Further research emphasizes the synthesis of compounds combining pyrazole and thiophene pharmacophores, showing significant in vitro antibacterial and antifungal activities. The study highlights the potential of these compounds as potent anti-microbial agents, with certain derivatives outperforming standard drugs in efficacy against specific fungal strains. This research suggests the utility of this compound in creating effective treatments against microbial infections (Mabkhot et al., 2015).

Herbicide Research and Environmental Impact

Another dimension of research focuses on the environmental fate and efficacy of chloroacetamide herbicides, including derivatives similar to this compound. Studies have explored the metabolism, adsorption, and mobility of these herbicides in various soil types, contributing to understanding their environmental impact and optimizing agricultural practices. This body of work informs the development of more effective and environmentally friendly herbicidal compounds (Coleman et al., 2000).